Cas no 261959-65-3 ((3,4-Dichloro-benzylamino)-acetic Acid)

• Product Name: (3,4-Dichloro-benzylamino)-acetic Acid
• CAS No: 261959-65-3
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 1430267
• PubChem ID: 426247
• Update Time: 2025-09-28

(3,4-Dichloro-benzylamino)-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3,4-dichlorophenyl)methylamino]acetic acid
• (3,4-Dichloro-benzylamino)-acetic acid
• (3,4-Dichlorobenzylamino)acetic acid
• AM100592
• KB-01390
• CS-0157087
• (3,4-Dichloro-benzylamino)-aceticacid
• DTXSID70330068
• MFCD11139130
• 261959-65-3
• AKOS009293719
• C74357
• {[(3,4-DICHLOROPHENYL)METHYL]AMINO}ACETIC ACID
• DS-10410
• 2-{[(3,4-dichlorophenyl)methyl]amino}acetic acid
• DB-299661
• 2-((3,4-Dichlorobenzyl)amino)acetic acid
• (3,4-Dichloro-benzylamino)-acetic Acid

• MDL： MFCD11139130
• Inchi： 1S/C9H9Cl2NO2/c10-7-2-1-6(3-8(7)11)4-12-5-9(13)14/h1-3,12H,4-5H2,(H,13,14)
• InChI Key： NVBIZGJYFBBRBO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CNCC(=O)O)Cl

Computed Properties

• Exact Mass: 233.0010339g/mol
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3,4-Dichloro-benzylamino)-acetic Acid

Introduction to (3,4-Dichloro-benzylamino)-acetic Acid (CAS No. 261959-65-3)

(3,4-Dichloro-benzylamino)-acetic Acid (CAS No. 261959-65-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of (3,4-Dichloro-benzylamino)-acetic Acid consists of a benzylamino group attached to an acetic acid moiety, with two chlorine atoms substituting the benzene ring at the 3 and 4 positions. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of (3,4-Dichloro-benzylamino)-acetic Acid in modulating various biological processes. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory and anti-proliferative activities. The researchers found that (3,4-Dichloro-benzylamino)-acetic Acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, (3,4-Dichloro-benzylamino)-acetic Acid has shown promise in cancer research. A study conducted by a team at the National Cancer Institute revealed that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase cascades, leading to programmed cell death. These findings suggest that (3,4-Dichloro-benzylamino)-acetic Acid could be a valuable lead compound for developing new anticancer drugs.

The pharmacokinetic profile of (3,4-Dichloro-benzylamino)-acetic Acid has also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Furthermore, preliminary toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In the realm of drug discovery and development, (3,4-Dichloro-benzylamino)-acetic Acid has been utilized as a starting point for structure-activity relationship (SAR) studies. By modifying the benzylamino and acetic acid moieties, researchers have identified several derivatives with enhanced potency and selectivity. These derivatives are currently undergoing preclinical evaluation for their efficacy and safety profiles.

The synthetic route for preparing (3,4-Dichloro-benzylamino)-acetic Acid is well-documented in the literature. A common approach involves the reaction of 3,4-dichlorobenzyl chloride with ammonia to form the corresponding benzylamine intermediate, followed by esterification with chloroacetyl chloride and subsequent hydrolysis to yield the final product. This synthetic pathway is scalable and can be adapted for large-scale production if needed.

In conclusion, (3,4-Dichloro-benzylamino)-acetic Acid (CAS No. 261959-65-3) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, compounds like (3,4-Dichloro-benzylamino)-acetic Acid are likely to play increasingly important roles in the development of innovative treatments for various diseases.